Cas no 1718-33-8 (4,4-Bis(trifluoromethyl)oxetan-2-one)

• Product Name: 4,4-Bis(trifluoromethyl)oxetan-2-one
• CAS No: 1718-33-8
• MF: C₅H₂F₆O₂
• MW: 208.058602809906
• CID: 190318
• PubChem ID: 99235
• Update Time: 2025-05-22

4,4-Bis(trifluoromethyl)oxetan-2-one Chemical and Physical Properties

Names and Identifiers

• 3,3-Bis(trifluoromethyl)oxetan-2-one
• 2-Oxetanone,4,4-bis(trifluoromethyl)-
• 4,4-Bis(trifluoromethyl)oxetan-2-one
• 4,4-bis-trifluoromethyl-oxetan-2-one
• WLN: T4OVTJ DXFFF DXFFF
• 3,3-BIS(TRIFLUOROMETHYL)-2-OXETANONE
• NSC-202601
• 2-Oxetanone, 3,3-bis(trifluoromethyl)-
• 4,4-Bis-(trifluoromethyl)oxetan-2-one
• 2-Oxetanone,3-bis(trifluoromethyl)-
• BRN 1244209
• NSC 202601
• 2-Oxetanone,4-bis(trifluoromethyl)-
• 64CT3S6EF9
• DTXSID40169165
• 5-17-09-00031 (Beilstein Handbook Reference)
• 4,4-Bis(trifluoromethyl)-2-oxetanone
• UNII-64CT3S6EF9
• .beta.,.beta.-Bis(trifluoromethyl)-.beta.-propiolacetone
• .BETA.,.BETA.-BIS(TRIFLUOROMETHYL)-.BETA.-PROPIOLACTONE
• NSC202601
• ACSBMCAYILYABW-UHFFFAOYSA-N
• 2-Oxetanone, 4,4-bis(trifluoromethyl)-
• A811355
• AKOS025310284
• MFCD01709493
• 1718-33-8
• beta,beta-Bis(trifluoromethyl)-beta-propiolacetone

• Inchi： 1S/C5H2F6O2/c6-4(7,8)3(5(9,10)11)1-2(12)13-3/h1H2
• InChI Key： ACSBMCAYILYABW-UHFFFAOYSA-N
• SMILES： FC(C1(C(F)(F)F)CC(=O)O1)(F)F

Computed Properties

• Exact Mass: 207.99600
• Monoisotopic Mass: 207.995899
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 1.9

Experimental Properties

• Density: 1.6561
• Boiling Point: 94.5-95/775mm
• Flash Point: 20.1°C
• Refractive Index: 1.324
• PSA: 26.30000
• LogP: 1.79670

4,4-Bis(trifluoromethyl)oxetan-2-one Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Beta propiolactones

Additional information on 4,4-Bis(trifluoromethyl)oxetan-2-one

Recent Advances in the Application of 4,4-Bis(trifluoromethyl)oxetan-2-one (CAS: 1718-33-8) in Chemical Biology and Pharmaceutical Research

4,4-Bis(trifluoromethyl)oxetan-2-one (CAS: 1718-33-8) is a highly specialized fluorinated oxetane derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceutical and chemical biology research. This compound, characterized by its trifluoromethyl groups and oxetane ring, exhibits remarkable stability and reactivity, making it a valuable building block for the synthesis of novel bioactive molecules. Recent studies have explored its utility in drug discovery, material science, and as a key intermediate in the development of fluorinated compounds with enhanced pharmacokinetic properties.

One of the most notable applications of 4,4-Bis(trifluoromethyl)oxetan-2-one is its role in the synthesis of fluorinated analogs of biologically active molecules. The incorporation of trifluoromethyl groups into pharmaceutical compounds often improves their metabolic stability, lipophilicity, and binding affinity to target proteins. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound as a precursor for the development of fluorinated protease inhibitors, which showed enhanced potency against drug-resistant viral strains. The study highlighted the compound's ability to introduce steric and electronic effects that are critical for modulating enzyme inhibition.

In addition to its pharmaceutical applications, 4,4-Bis(trifluoromethyl)oxetan-2-one has been investigated for its potential in material science. Researchers have utilized its reactive oxetane ring to develop novel polymers with high thermal stability and chemical resistance. A recent report in Advanced Materials described the synthesis of cross-linked polymers incorporating this compound, which exhibited exceptional performance in harsh environments, suggesting potential applications in coatings and adhesives for medical devices.

The mechanistic insights into the reactivity of 4,4-Bis(trifluoromethyl)oxetan-2-one have also been a focus of recent research. Quantum chemical calculations and experimental studies have elucidated its ring-opening polymerization behavior and the influence of the trifluoromethyl groups on reaction kinetics. These findings, published in Chemical Communications, provide a foundation for designing more efficient synthetic routes and tailoring the properties of resulting materials for specific applications.

Despite its promising attributes, challenges remain in the large-scale production and handling of 4,4-Bis(trifluoromethyl)oxetan-2-one due to its high reactivity and potential sensitivity to moisture. Recent advancements in process chemistry, including the development of safer synthetic protocols and stabilization techniques, have addressed some of these issues, as reported in Organic Process Research & Development. These improvements are expected to facilitate broader adoption of this compound in industrial and academic settings.

Looking ahead, the versatility of 4,4-Bis(trifluoromethyl)oxetan-2-one positions it as a key player in the development of next-generation fluorinated compounds. Ongoing research is exploring its use in targeted drug delivery systems, where its unique properties could enable the design of stimuli-responsive carriers. Furthermore, its potential in agrochemical applications is being investigated, with preliminary studies showing promising results in the development of fluorinated pesticides with improved environmental profiles.